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Compound of Interest

Compound Name:
2-(4-

Bromophenyl)ethanethioamide

Cat. No.: B133593 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe disposal of 2-(4-
Bromophenyl)ethanethioamide (CAS No. 147111-30-6), a halogenated organic compound.

Immediate Safety and Handling Precautions:

Before beginning any disposal procedures, it is imperative to consult your institution's specific

safety protocols and the material's Safety Data Sheet (SDS). Personal Protective Equipment

(PPE) is mandatory when handling this compound.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required.

Body Protection: A laboratory coat must be worn at all times.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator is necessary.

Engineering Controls: All handling of 2-(4-Bromophenyl)ethanethioamide should be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Hazard Identification:
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Based on available data, 2-(4-Bromophenyl)ethanethioamide is classified as a hazardous

substance with the following hazard statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1]

Due to the presence of bromine, this compound is categorized as a halogenated organic

compound. This classification is crucial for proper waste segregation.[2][3]

Step-by-Step Disposal Protocol
The disposal of 2-(4-Bromophenyl)ethanethioamide must be managed as hazardous waste.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[2]

1. Waste Collection and Segregation:

Solid Waste:

Collect unused or contaminated solid 2-(4-Bromophenyl)ethanethioamide in a

designated, properly labeled, and sealable hazardous waste container.[2][4]

This includes any contaminated materials such as weighing paper, spatulas, and

disposable gloves.[4]

Liquid Waste:

If 2-(4-Bromophenyl)ethanethioamide is in a solution, it must be collected in a

designated container for halogenated organic liquid waste.[2][3][4]
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Crucially, do not mix halogenated organic waste with non-halogenated solvent waste.[2]

Contaminated Lab Supplies:

Any lab supplies that have come into contact with the compound, such as silica gel, filter

paper, or pipette tips, must be disposed of in the designated solid hazardous waste

container.[4]

2. Waste Container Labeling:

Proper labeling of waste containers is essential for safety and regulatory compliance. The label

must include:

The words "Hazardous Waste".

The full chemical name: "2-(4-Bromophenyl)ethanethioamide".

The CAS Number: "147111-30-6".

The primary hazards (e.g., "Harmful," "Irritant").

The date the waste was first added to the container.

3. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area should be under the direct control of laboratory personnel and away from general

traffic.

Ensure the storage area is cool, dry, and well-ventilated.[5]

Liquid waste containers should be stored in secondary containment to prevent spills.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the
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waste.[2]

Follow all institutional procedures for waste pickup requests.

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is critical.

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Control Ignition Sources: If the material is flammable, extinguish all nearby ignition sources.

Containment:

For small spills, use an inert absorbent material such as sand or vermiculite to contain the

substance.

Carefully collect the absorbed material and any contaminated soil or surfaces into a

labeled hazardous waste container.[4]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. All cleaning materials must be disposed of as hazardous waste.

Report: Report the spill to your laboratory supervisor and the institutional EHS office.

Disclaimer: This guide provides essential information for the proper disposal of 2-(4-
Bromophenyl)ethanethioamide. However, it is not a substitute for the specific regulations and

guidelines provided by your institution and local authorities. Always consult your institution's

EHS office for final guidance on chemical waste disposal.

Quantitative Data Summary
At present, there is no quantitative data available in the search results that would necessitate a

structured table for comparison.
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This document outlines a disposal protocol, for which a detailed experimental methodology is

not applicable.
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Caption: Workflow for the proper disposal of 2-(4-Bromophenyl)ethanethioamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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